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Compound of Interest

Compound Name: 1,3,5-Triisopropylbenzene

Cat. No.: B7725177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,3,5-Triisopropylbenzene, along with detailed experimental protocols for its

synthesis, purification, and analysis.

Core Properties of 1,3,5-Triisopropylbenzene
1,3,5-Triisopropylbenzene is an aromatic hydrocarbon characterized by a benzene ring

substituted with three isopropyl groups at the 1, 3, and 5 positions.[1] This symmetrical

substitution pattern confers unique properties, including high thermal stability and

hydrophobicity.[1] Its chemical formula is C₁₅H₂₄, and its molecular weight is approximately

204.35 g/mol .[2][3] The IUPAC name for this compound is 1,3,5-tri(propan-2-yl)benzene.[2] It

is a clear, colorless liquid at room temperature.[1][2]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of 1,3,5-
Triisopropylbenzene.
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Property Value

Molecular Formula C₁₅H₂₄[1][2][3][4]

Linear Formula C₆H₃[CH(CH₃)₂]₃

Molecular Weight 204.35 g/mol [1][2]

CAS Number 717-74-8[1][2][4]

Appearance Clear colorless liquid[1][2]

Density 0.845 g/mL at 25 °C

Boiling Point 232-236 °C[1]

Melting Point -7 °C[1]

Refractive Index n20/D 1.488[1]

Flash Point 87 °C (closed cup)

Experimental Protocols
1,3,5-Triisopropylbenzene is utilized in various research and industrial applications, including

as a solvent in organic synthesis, a monomer for specialty polymers, and a reference standard

in chromatography.[1] It also serves as an intermediate in the production of specialty

chemicals.[1]

Synthesis of 1,3,5-Triisopropylbenzene via Alkylation
A common method for synthesizing 1,3,5-Triisopropylbenzene is through the alkylation of

benzene with propylene, often using a catalyst.[5][6]

Protocol: Synthesis using an Ionic Liquid Catalyst[6]

Catalyst System: An ionic liquid, such as 2AlCl₃/Et₃NHCl, is used as the catalyst.

Reaction Setup: Benzene and the ionic liquid catalyst are introduced into a suitable reactor.

The recommended volume ratio of the ionic liquid is 0.1 relative to benzene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/products/31236
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Triisopropylbenzene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C717748&Mask=200
https://www.medchemexpress.com/1-3-5-triisopropylbenzene.html
https://www.chemimpex.com/products/31236
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Triisopropylbenzene
https://www.chemimpex.com/products/31236
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Triisopropylbenzene
https://www.medchemexpress.com/1-3-5-triisopropylbenzene.html
https://www.chemimpex.com/products/31236
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Triisopropylbenzene
https://www.chemimpex.com/products/31236
https://www.chemimpex.com/products/31236
https://www.chemimpex.com/products/31236
https://www.benchchem.com/product/b7725177?utm_src=pdf-body
https://www.chemimpex.com/products/31236
https://www.chemimpex.com/products/31236
https://www.benchchem.com/product/b7725177?utm_src=pdf-body
https://www.benchchem.com/product/b7725177?utm_src=pdf-body
https://prepchem.com/triisopropylbenzene/
https://www.researchgate.net/publication/294461643_Study_on_the_synthesis_of_1_3_5-triisopropylbenzene
https://www.researchgate.net/publication/294461643_Study_on_the_synthesis_of_1_3_5-triisopropylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7725177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alkylation: Propylene gas is bubbled through the reaction mixture at a controlled flow rate

(e.g., 3.50 mL/s).

Temperature Control: The reaction is maintained at an optimal temperature, typically around

50 °C.

Post-Alkylation: A moderate post-alkylation step can be employed to increase the yield of the

desired 1,3,5-isomer over the 1,2,4-isomer.

Purification: The final product is purified by fractionation to obtain pure 1,3,5-
Triisopropylbenzene.

Purification of 1,3,5-Triisopropylbenzene
Commercial or crude 1,3,5-Triisopropylbenzene may contain impurities such as the 1,2,4-

isomer.[5] A patented method for purification involves selective sulfonation.[7]

Protocol: Purification via Sulfonation[7]

Reaction Mixture: Impure 1,3,5-Triisopropylbenzene is combined with a sulfonating agent,

such as chlorosulfonic acid, in a reaction vessel (e.g., a round-bottomed flask). A typical

molar ratio is about 20 mol percent of the sulfonating agent relative to the impure compound.

Temperature: The mixture is stirred or agitated at a temperature between 0 °C and 50 °C,

with room temperature (around 23 °C) being preferable.

Reaction: The sulfonating agent reacts preferentially with impurities.

Extraction and Collection: The purified 1,3,5-Triisopropylbenzene, which does not react

under these conditions, is then collected. This can be achieved through sequential

extractions, for instance, with a 15% aqueous ammonia solution followed by water.

Purity Analysis: The purity of the final product can be confirmed using vapor phase

chromatography (VPC).

Logical Workflow and Visualization
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The following diagram illustrates the general workflow for the synthesis and subsequent

purification of 1,3,5-Triisopropylbenzene, highlighting the key stages from raw materials to the

final, high-purity product.
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Caption: Workflow for the synthesis and purification of 1,3,5-Triisopropylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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